Cas no 941880-15-5 (N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide
• CAS No: 941880-15-5
• MF: C₂₂H₁₅F₃N₄O₂
• MW: 424.375314950943
• CID: 6274940
• PubChem ID: 16812509
• Update Time: 2025-07-09

N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide
• F2224-0189
• 941880-15-5
• N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-3-(trifluoromethyl)benzamide
• AKOS024629513
• N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide
• N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C22H15F3N4O2/c1-13-27-19-18(9-4-10-26-19)21(31)29(13)17-8-3-7-16(12-17)28-20(30)14-5-2-6-15(11-14)22(23,24)25/h2-12H,1H3,(H,28,30)
• InChI Key： ZZNLZZVHTBFCSJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NC1=CC=CC(=C1)N1C(C2=CC=CN=C2N=C1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 424.11471022g/mol
• Monoisotopic Mass: 424.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.7Ų

Additional information on N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide

N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide (CAS No. 941880-15-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a pyrido[2,3-d]pyrimidine ring system, which is a fused bicyclic structure combining pyridine and pyrimidine moieties. This unique framework contributes to its intriguing chemical properties and biological functionalities.

Recent studies have highlighted the importance of pyrido[2,3-d]pyrimidine derivatives in targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The pyrido[2,3-d]pyrimidine core is known for its ability to interact with key biological targets such as kinases and proteases, making it a valuable scaffold for drug development. The presence of the trifluoromethyl group in this compound further enhances its pharmacokinetic properties, including improved solubility and bioavailability.

The synthesis of N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound, including microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also opened new avenues for exploring similar compounds with enhanced biological profiles.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For instance, it has shown potent inhibitory activity against several oncogenic kinases, which are key drivers in cancer progression. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory conditions. The trifluoromethyl group plays a crucial role in these activities by enhancing the molecule's stability and selectivity.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. Scientists have successfully conjugated it with nanoparticles to enhance its delivery efficiency to specific tissues. This innovation has significantly improved its therapeutic index while reducing off-target effects. Furthermore, computational studies using machine learning algorithms have provided deeper insights into its binding affinities and molecular interactions with biological targets.

From an industrial perspective, the scalability of synthesizing N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide remains a critical consideration. Researchers are actively exploring green chemistry approaches to minimize waste and reduce environmental impact during production. These efforts align with global sustainability goals while maintaining high-quality standards for pharmaceutical applications.

In conclusion, N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-3-(trifluoromethyl)benzamide represents a cutting-edge molecule with immense potential in the medical field. Its unique structure, combined with advanced synthetic techniques and innovative applications, positions it as a key player in future drug development pipelines. As research continues to uncover its full spectrum of biological activities and therapeutic applications, this compound will undoubtedly contribute significantly to advancing human health and well-being.